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Compound of Interest

Compound Name: Scandium carbonate

Cat. No.: B8780722 Get Quote

An In-depth Technical Guide to Scandium Carbonate for Researchers and Drug Development

Professionals

This guide provides a comprehensive overview of the chemical and physical properties of

scandium carbonate, its synthesis and characterization, and its emerging applications in the

field of drug development, particularly in the synthesis of radiopharmaceuticals.

Core Properties of Scandium Carbonate
Scandium carbonate is an inorganic compound of the rare-earth metal scandium. It serves as

a critical precursor for the synthesis of other scandium compounds, including high-purity

scandium oxide, and is gaining attention for its role in advanced materials and medical

applications.[1][2]

Chemical Formula and Composition
The chemical formula for scandium carbonate is Sc₂(CO₃)₃. It is frequently found in a

hydrated form, denoted as Sc₂(CO₃)₃·xH₂O.[1] The anhydrous form has a molecular weight of

approximately 269.94 g/mol .[3]

Physicochemical Properties
Scandium carbonate is typically a white, bulky powder or precipitate.[2] While it is considered

a water-insoluble scandium source, its solubility can be influenced by the presence of other

ions.[4] Specifically, it is known to form soluble anionic complexes, such as [Sc(CO₃)₄]⁵⁻, in

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b8780722?utm_src=pdf-interest
https://www.benchchem.com/product/b8780722?utm_src=pdf-body
https://www.benchchem.com/product/b8780722?utm_src=pdf-body
https://www.benchchem.com/product/b8780722?utm_src=pdf-body
https://www.benchchem.com/product/b8780722?utm_src=pdf-body
https://www.stanfordmaterials.com/1021-scandium-carbonate.html
https://www.scandium.org/product/pd1021-scandium-carbonate-sc2-co33xh2o-powder/
https://www.benchchem.com/product/b8780722?utm_src=pdf-body
https://www.stanfordmaterials.com/1021-scandium-carbonate.html
https://www.lookpolymers.com/pdf/MV-Labs-SC300-Sc2CO33xH2O-Scandium-carbonate.pdf
https://www.benchchem.com/product/b8780722?utm_src=pdf-body
https://www.scandium.org/product/pd1021-scandium-carbonate-sc2-co33xh2o-powder/
https://www.americanelements.com/scandium-carbonate-51299-79-7
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8780722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


solutions with excess carbonate or bicarbonate ions.[5] Like other metal carbonates, it reacts

with dilute acids to release carbon dioxide.[4] Upon heating (calcination), it decomposes to

scandium oxide (Sc₂O₃).[6]

Quantitative physicochemical data for scandium carbonate is not extensively reported in the

literature. The table below summarizes the available information.

Property Value / Description

Chemical Formula Sc₂(CO₃)₃

Hydrated Formula Sc₂(CO₃)₃·xH₂O

Molecular Weight 269.94 g/mol (anhydrous)[3]

Appearance White, bulky precipitate or powder[2]

Density Data not readily available

Melting Point Decomposes upon heating[6]

Solubility in Water

Generally considered insoluble.[4] A specific

solubility product constant (Ksp) is not readily

available in standard databases.[7][8][9][10][11]

Solubility in Other Solvents

Soluble in dilute acids.[4] Forms soluble

complexes in excess carbonate/bicarbonate

solutions.[5]

Crystal Structure
Data not readily available; often precipitated as

an amorphous or poorly crystalline solid.

Experimental Protocols
This section details common experimental procedures for the synthesis and characterization of

scandium carbonate.

Synthesis via Aqueous Precipitation
A prevalent method for synthesizing scandium carbonate is through the precipitation reaction

between a soluble scandium salt and a soluble carbonate salt in an aqueous solution.[1][2]
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Methodology:

Precursor Preparation: Prepare a solution of a soluble scandium salt, such as scandium(III)

chloride (ScCl₃), by dissolving it in deionized water to a target concentration (e.g., 0.1 M).

Precipitant Preparation: Prepare a solution of a soluble carbonate, such as sodium

carbonate (Na₂CO₃), in deionized water (e.g., 0.15 M, ensuring a molar excess).

Precipitation: Slowly add the sodium carbonate solution to the scandium chloride solution

under constant stirring. A white, bulky precipitate of scandium carbonate will form

immediately.

Aging: Allow the suspension to stir for a period (e.g., 1-2 hours) at room temperature to

ensure complete reaction and improve the filterability of the precipitate.

Isolation: Separate the precipitate from the supernatant by filtration (e.g., using a Buchner

funnel with appropriate filter paper) or centrifugation.

Washing: Wash the collected precipitate several times with deionized water to remove

residual soluble salts (e.g., NaCl). Follow with a final wash with a water-miscible solvent like

ethanol to aid in drying.

Drying: Dry the purified precipitate in an oven at a low temperature (e.g., 80-100 °C) until a

constant weight is achieved to yield hydrated scandium carbonate powder.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b8780722?utm_src=pdf-body
https://www.benchchem.com/product/b8780722?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8780722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solution Preparation

Reaction & Purification

Dissolve ScCl₃
in Deionized Water

Add Na₂CO₃ solution
to ScCl₃ solution

(Stirring)

Dissolve Na₂CO₃

in Deionized Water

Age Precipitate
(1-2 hours)

Filter & Wash
with H₂O, EtOH

Dry in Oven
(80-100 °C)

Sc₂(CO₃)₃·xH₂O Powder

Click to download full resolution via product page

Fig. 1: Experimental workflow for the synthesis of scandium carbonate via precipitation.

Characterization Techniques
Standard solid-state characterization techniques are employed to verify the identity and

properties of the synthesized scandium carbonate.
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Thermogravimetric Analysis (TGA): TGA is used to study the thermal stability and

decomposition profile of the material. A sample is heated at a controlled rate in a specific

atmosphere (e.g., nitrogen or air), and its mass is continuously monitored. For

Sc₂(CO₃)₃·xH₂O, TGA reveals an initial mass loss corresponding to the dehydration of water

molecules, followed by a significant mass loss at higher temperatures due to the

decomposition into Sc₂O₃ and CO₂.

X-ray Diffraction (XRD): XRD is used to determine the crystallinity and phase purity of the

powder. The sample is irradiated with X-rays, and the diffraction pattern is recorded. A

pattern with sharp peaks indicates a crystalline material, while a broad, featureless pattern

suggests an amorphous solid.
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Fig. 2: General workflow for the characterization of scandium carbonate powder.

Applications in Drug Development and
Radiopharmaceuticals
While scandium carbonate itself has no direct therapeutic application, it is a key material in

the production of scandium radioisotopes for nuclear medicine. The isotopes ⁴⁴Sc and ⁴⁷Sc

form a "theranostic" pair, where ⁴⁴Sc is used for diagnosis via Positron Emission Tomography

(PET) imaging, and ⁴⁷Sc is used for targeted radionuclide therapy.
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Production of ⁴⁴Sc via Cyclotron
A common route for producing ⁴⁴Sc involves the proton bombardment of an enriched calcium-

44 target, often in the form of calcium carbonate (⁴⁴CaCO₃).[12]

Experimental Protocol Outline:

Target Preparation: High-purity, enriched ⁴⁴CaCO₃ powder is pressed into a pellet to serve

as the target material.

Irradiation: The ⁴⁴CaCO₃ target is bombarded with a proton beam in a medical cyclotron. The

nuclear reaction ⁴⁴Ca(p,n)⁴⁴Sc produces the desired scandium-44 isotope.

Target Dissolution: Post-irradiation, the target is dissolved in an appropriate acid, typically

hydrochloric acid (HCl).

Radiochemical Separation: The radioactive ⁴⁴Sc³⁺ ions must be separated from the bulk

calcium ions (Ca²⁺) and any other metallic impurities. This is often achieved using solid-

phase extraction with selective chelating resins, which have a high affinity for scandium.[12]

Elution: The purified ⁴⁴Sc is eluted from the resin in a small volume of acid, ready for

radiolabeling.

Radiolabeling: The purified ⁴⁴Sc is chelated to a targeting molecule (e.g., a peptide or

antibody like PSMA-617 for prostate cancer) to create the final radiopharmaceutical.
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Fig. 3: Workflow for the production of ⁴⁴Sc-based radiopharmaceuticals.

The Theranostic Principle
The concept of theranostics involves using a matched pair of radionuclides from the same

element for both diagnosis and therapy. This ensures that the diagnostic imaging agent and the
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therapeutic agent have identical chemical properties and biodistribution in the body. The

scandium pair, ⁴⁴Sc (a positron emitter for PET) and ⁴⁷Sc (a beta emitter for therapy), is a

prime example of this powerful approach in personalized medicine.
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Fig. 4: Logical diagram of the scandium theranostic pair targeting a cancer cell.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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